Cas no 479411-60-4 (2-Pyrrolidineacetonitrile,1-methyl-5-oxo-,(2S)-(9CI))
479411-60-4 structure
Product Name:2-Pyrrolidineacetonitrile,1-methyl-5-oxo-,(2S)-(9CI)
CAS No:479411-60-4
MF:C7H10N2O
MW:138.167101383209
CID:931616
Update Time:2022-07-27
2-Pyrrolidineacetonitrile,1-methyl-5-oxo-,(2S)-(9CI) Chemical and Physical Properties
Names and Identifiers
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- 2-Pyrrolidineacetonitrile,1-methyl-5-oxo-,(2S)-(9CI)
- 2-Pyrrolidineacetonitrile, 1-methyl-5-oxo-, (2S)-
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- Inchi: 1S/C7H10N2O/c1-9-6(4-5-8)2-3-7(9)10/h6H,2-4H2,1H3/t6-/m0/s1
- InChI Key: VJGSFXCVHZSKIW-LURJTMIESA-N
- SMILES: N1(C)C(=O)CC[C@H]1CC#N
Computed Properties
- Exact Mass: 138.079
- Monoisotopic Mass: 138.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 44.1A^2
2-Pyrrolidineacetonitrile,1-methyl-5-oxo-,(2S)-(9CI) Related Literature
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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